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Introduction
TR-14035 is a potent, orally bioavailable small molecule that functions as a dual antagonist of

α4β1 (Very Late Antigen-4, VLA-4) and α4β7 integrins.[1][2][3] These integrins are key

mediators in the inflammatory cascade, playing a crucial role in the recruitment of leukocytes to

sites of inflammation.[3][4] By blocking the interaction of these integrins with their respective

ligands, TR-14035 effectively inhibits leukocyte adhesion and infiltration, offering a promising

therapeutic strategy for a range of inflammatory and autoimmune diseases, including asthma.

[1][4] This technical guide provides an in-depth overview of TR-14035, including its mechanism

of action, quantitative data on its activity, and detailed experimental protocols for its evaluation.

Mechanism of Action: Inhibition of Leukocyte
Adhesion
The inflammatory response is a complex biological process involving the coordinated migration

of leukocytes from the bloodstream into inflamed tissues. This process, known as the leukocyte

adhesion cascade, is heavily dependent on the interaction between integrins on the surface of

leukocytes and cell adhesion molecules (CAMs) on the vascular endothelium.

TR-14035 exerts its anti-inflammatory effects by targeting two critical integrins:
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α4β1 (VLA-4): This integrin is expressed on a variety of leukocytes, including lymphocytes,

monocytes, eosinophils, and basophils. It primarily binds to Vascular Cell Adhesion

Molecule-1 (VCAM-1), which is upregulated on inflamed endothelial cells. This interaction is

crucial for the firm adhesion and subsequent transmigration of these leukocytes into the

surrounding tissue.

α4β7: This integrin is predominantly found on a subset of T lymphocytes and plays a critical

role in their homing to gut-associated lymphoid tissue (GALT). Its primary ligand is the

Mucosal Addressin Cell Adhesion Molecule-1 (MAdCAM-1), which is expressed on the high

endothelial venules of the gut.

By competitively binding to the ligand-binding site of both α4β1 and α4β7 integrins, TR-14035
effectively blocks their interaction with VCAM-1 and MAdCAM-1, respectively. This disruption of

the adhesion process prevents the accumulation of inflammatory cells at the site of

inflammation, thereby attenuating the inflammatory response.
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Incubation Period
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Day 21:
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Day 21 (4h post-challenge):
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Day 22 (24h post-challenge):
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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